Cas no 10325-67-4 (1-Propanone, 2,3-dibromo-3-(4-methoxyphenyl)-1-phenyl-)

1-Propanone, 2,3-dibromo-3-(4-methoxyphenyl)-1-phenyl- Properties

Names and Identifiers

• 1-Propanone, 2,3-dibromo-3-(4-methoxyphenyl)-1-phenyl-
• 2,3-dibromo-3-(4-methoxyphenyl)-1-phenylpropan-1-one
• DTXSID40455611
• SCHEMBL9157900
• 10325-67-4

• InChIKey： ZBCQIEJTDJHAJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14Br2O2/c1-20-13-9-7-11(8-10-13)14(17)15(18)16(19)12-5-3-2-4-6-12/h2-10,14-15H,1H3
• SMILES： COC1=CC=C(C=C1)C(C(C(=O)C2=CC=CC=C2)Br)Br

Computed Properties

• Exact Mass: 397.93401g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 395.93605g/mol
• Heavy Atom Count: 20
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų
• Molecular Weight: 398.09g/mol